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Compound of Interest

Compound Name: 2,3-Dichloropropionamide

CAS No.: 19433-84-2

Cat. No.: B092940

Get Quote

Introduction
2,3-Dichloropropionamide (2,3-DCP) is an organochlorine compound characterized by a

propionamide backbone with chlorine substituents at the

(C2) and

(C3) positions. It serves as a pivotal synthetic intermediate, most notably as the direct
precursor to 2-chloroacrylamide, a functional monomer used in the synthesis of high-
performance polymers and hydrogels.

Beyond its role in polymer chemistry, 2,3-DCP is a subject of interest in environmental

chemistry and enzymology. It appears as a chlorination byproduct of acrylamide in water

treatment processes and acts as a substrate for haloalkane dehalogenases, enzymes evolved

to detoxify halogenated pollutants.

Structural Overview
IUPAC Name: 2,3-Dichloropropanamide[1]
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CAS Registry Number: 19433-84-2[2][3]

Molecular Formula:

SMILES:NC(=O)C(Cl)CCl[4]

Physicochemical Profile
The physical properties of 2,3-DCP dictate its handling and reactivity. It is a solid at room

temperature, exhibiting moderate solubility in polar organic solvents and water, which facilitates

its use in aqueous-phase reactions.

Table 1: Key Physicochemical Data
Property Value Notes

Molecular Weight 141.98 g/mol

Physical State Solid (Crystalline Powder) White to off-white appearance

Melting Point 106 °C
Sharp melting transition

indicates high purity

Boiling Point ~298.8 °C
Predicted at 760 mmHg;

decomposes before boiling

Density 1.391 g/cm³ Predicted

Solubility (Water) Moderate
Soluble in hot water;

hydrolyzes slowly

Solubility (Organics) High
Soluble in Ethanol, DMSO,

Acetone

Partition Coefficient LogP ≈ 0.35
Indicates moderate

hydrophilicity

Synthetic Routes & Methodology
The synthesis of 2,3-DCP is primarily achieved through the electrophilic addition of chlorine to

acrylamide. This reaction is highly atom-efficient but requires strict thermal control to prevent

polymerization or over-chlorination.
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Route A: Direct Chlorination of Acrylamide
This is the industrial standard for preparing 2,3-DCP. Chlorine gas is bubbled through a solution

of acrylamide.

Reaction:

Mechanism: Electrophilic addition across the C=C double bond. The amide group

deactivates the double bond slightly, requiring controlled conditions.

Route B: Ammonolysis of 2,3-Dichloropropionyl
Chloride
Alternatively, 2,3-DCP can be synthesized from its acid chloride derivative.

Reaction:

Utility: Useful for introducing isotopically labeled nitrogen or when starting from the acid

chloride is more convenient.

Experimental Protocol: Laboratory-Scale Synthesis
(Route A)
Objective: Synthesis of 2,3-Dichloropropionamide (10 g scale).

Reagents:

Acrylamide (10.0 g, 0.14 mol)

Chlorine gas (

) or Sulfuryl Chloride (

) as a liquid alternative

Solvent: Glacial Acetic Acid (50 mL) or Chloroform

Procedure:
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Dissolution: Dissolve 10.0 g of acrylamide in 50 mL of glacial acetic acid in a 250 mL three-

neck round-bottom flask equipped with a magnetic stirrer, thermometer, and gas inlet tube.

Cooling: Cool the solution to 10–15 °C using an ice-water bath. Critical: Maintain

temperature < 20 °C to prevent polymerization.

Chlorination: Slowly bubble chlorine gas through the solution (or add

dropwise) while stirring. The reaction is exothermic; adjust the rate to maintain the
temperature below 20 °C.

Monitoring: Monitor the reaction by TLC (or disappearance of the alkene peak in NMR).

Precipitation: Upon completion, pour the reaction mixture into 200 mL of ice-cold water. The

product, 2,3-DCP, will precipitate as a white solid.

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol/water to

obtain pure crystals (MP: 106 °C).

Yield: Typical yield is 85–90%.

Reactivity & Mechanism
2,3-DCP is a "masked" form of 2-chloroacrylamide. Its reactivity is dominated by the lability of

the

-proton and the

-chlorine, making it susceptible to elimination reactions.

Dehydrochlorination (Elimination)
Treatment with a base (e.g., Sodium Acetate, Triethylamine, or NaOH) induces the elimination

of HCl to reform the double bond, yielding 2-chloroacrylamide.

Mechanism: E2 Elimination. The base abstracts the acidic proton at the

-position (C2), leading to the expulsion of the chloride leaving group at the

-position (C3).
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Significance: 2-Chloroacrylamide is a more reactive monomer than acrylamide and is used

to introduce chlorine functionality into polymers.

Hydrolysis
Under acidic or basic conditions, the amide bond hydrolyzes to form 2,3-dichloropropionic acid.

Reaction:

Enzymatic Dehalogenation
2,3-DCP is a substrate for haloalkane dehalogenases (e.g., DhlA, LinB). These enzymes

hydrolytically cleave the carbon-halogen bond, often proceeding via an alkyl-enzyme

intermediate.

Visualizing the Reaction Network
The following diagram illustrates the central role of 2,3-DCP in synthetic and degradative

pathways.
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Figure 1: Reaction network of 2,3-Dichloropropionamide, showing synthesis from acrylamide,

conversion to 2-chloroacrylamide, and hydrolytic degradation.

Safety & Toxicology
Handling 2,3-DCP requires adherence to strict safety protocols due to its potential as an

alkylating agent and irritant.
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Hazards:

Skin/Eye Irritant: Causes serious eye irritation and skin irritation.

Acute Toxicity: Harmful if swallowed.

Sensitization: Potential skin sensitizer.

PPE Requirements: Nitrile gloves, safety goggles, and a fume hood are mandatory.

Storage: Store in a cool, dry place away from strong bases and oxidizing agents.

References
National Institutes of Health (NIH) - PubChem. (n.d.). Compound Summary: Chlorinated

Propionamides. Retrieved from [Link]

Google Patents. (2007).[4] WO2007100905A2 - Acryloyloxyethylphosphorylcholine

containing polymer conjugates.[4] Retrieved from

ResearchGate. (2018). Degradation of acrylamide during chlorination. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 2,3-Dichloropropionamide Chemical
Properties & Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092940/docs#technical-guide-2-3-
dichloropropionamide-chemical-properties-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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